N-{1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}isonicotinamide

• IUPAC Name: N-[1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-11-4-3-5-14(10-11)15-20-17(23-21-15)12(2)19-16(22)13-6-8-18-9-7-13/h3-10,12H,1-2H3,(H,19,22)
• InChI Key: GHNYMYOFXJGDKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C(C)NC(=O)C3=CC=NC=C3
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

The compound “N-{1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl}isonicotinamide” is a derivative of isonicotinamide, which is the amide form of isonicotinic acid. It contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. The presence of the oxadiazole ring often imparts biological activity to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxadiazole ring, possibly through a cyclization reaction. The exact method would depend on the starting materials and the specific conditions used.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The oxadiazole ring is generally stable, but can participate in reactions under certain conditions.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Many oxadiazole derivatives have been found to have antimicrobial, anti-inflammatory, and anticancer activities.